Cas no 77978-73-5 (2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid)
2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-aceticacid, 2,3-dihydro-4-(methoxycarbonyl)-5-methyl-2-oxo-
- 2-(4-methoxycarbonyl-5-methyl-2-oxo-1,3-dihydropyrrol-3-yl)acetic acid
- 2-[4-(methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic acid
- 4-Methoxycarbonyl-5-methyl-2-oxo-4-pyrrolin-3-essigsaeure
- HMS547O03
- 4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydropyrrole-3-acetic Acid
- CS-0249415
- ETHYL3-PHENOXYPROPIONATE
- 2-[4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic acid, AldrichCPR
- MFCD00173859
- FT-0610878
- MS-22022
- Z440630210
- 2-(4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl)acetic acid
- AKOS022650976
- 77978-73-5
- Oprea1_168375
- (3-(Methoxycarbonyl)-2-methyl-5-oxo-2-pyrrolin-4-yl)acetic acid
- DTXSID00379324
- J-507657
- SY176730
- SR-01000635306-1
- SCHEMBL7820401
- CCG-45551
- Maybridge1_002247
- EN300-43436
- 2-(4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl)aceticacid
- 2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid
-
- Inchi: 1S/C9H11NO5/c1-4-7(9(14)15-2)5(3-6(11)12)8(13)10-4/h5H,3H2,1-2H3,(H,10,13)(H,11,12)
- InChI Key: WLKUVVIAHUXPSB-UHFFFAOYSA-N
- SMILES: O=C1C(CC(=O)O)C(C(=O)OC)=C(C)N1
Computed Properties
- Exact Mass: 213.06400
- Monoisotopic Mass: 213.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 92.7Ų
Experimental Properties
- Density: 1.329
- Melting Point: 160 °C
- Boiling Point: 482.2°C at 760 mmHg
- Flash Point: 245.4°C
- Refractive Index: 1.511
- PSA: 92.70000
- LogP: -0.01710
2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid Security Information
- Hazard Category Code: 43
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M300862-250mg |
2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid |
77978-73-5 | 97% | 250mg |
¥638.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M300862-1g |
2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid |
77978-73-5 | 97% | 1g |
¥2052.90 | 2023-09-01 | |
| TRC | M331665-100mg |
2-[4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic Acid |
77978-73-5 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M331665-500mg |
2-[4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic Acid |
77978-73-5 | 500mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M331665-1g |
2-[4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic Acid |
77978-73-5 | 1g |
$ 160.00 | 2022-06-03 | ||
| Apollo Scientific | OR21810-1g |
2-[4-(methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic acid |
77978-73-5 | 95 | 1g |
£125.00 | 2025-02-19 | |
| Enamine | EN300-43436-0.05g |
2-[4-(methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic acid |
77978-73-5 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-43436-0.1g |
2-[4-(methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic acid |
77978-73-5 | 95.0% | 0.1g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-43436-0.25g |
2-[4-(methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic acid |
77978-73-5 | 95.0% | 0.25g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-43436-0.5g |
2-[4-(methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-yl]acetic acid |
77978-73-5 | 95.0% | 0.5g |
$19.0 | 2025-03-21 |
2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid
Introduction to 2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid (CAS No. 77978-73-5)
2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid, identified by its CAS number 77978-73-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic acid derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The compound’s molecular structure, featuring a pyrrole ring substituted with various functional groups, positions it as a versatile scaffold for the development of novel therapeutic agents.
The methoxycarbonyl and methyl substituents in the molecule contribute to its reactivity and influence its interactions with biological targets. These features make it a valuable building block for synthesizing more complex molecules with tailored pharmacological properties. In recent years, there has been growing interest in exploring the pharmacological potential of such derivatives, particularly in the context of their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs).
One of the most compelling aspects of 2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid is its utility in medicinal chemistry. The pyrrole core is a common motif in many bioactive compounds, and modifications to this core can significantly alter its biological activity. Researchers have been investigating how different substituents, such as the methoxycarbonyl group, affect the compound’s binding affinity and selectivity for specific biological targets. This has led to several promising candidates for further development.
Recent studies have highlighted the compound’s role in the synthesis of molecules with anti-inflammatory and antimicrobial properties. The methoxycarbonyl group, in particular, has been shown to enhance binding interactions with certain enzymes and receptors, making it an attractive feature for drug design. Additionally, the methyl group at the 5-position contributes to steric hindrance, which can be crucial for optimizing pharmacokinetic profiles.
The synthesis of 2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid has also been refined through various chemical methodologies. Advances in organic synthesis techniques have enabled more efficient and scalable production processes, making it more accessible for research applications. These advancements are particularly important for academic and industrial researchers who are exploring new drug candidates.
In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its unique structural features make it a candidate for developing novel catalysts or ligands used in biochemical assays. The ability to modify its functional groups allows researchers to fine-tune its properties for specific applications.
The future directions for research on 2-(4-hydroxyphenyl)acetic acid CAS No 77978735 include exploring its derivatives and analogs to identify more potent and selective bioactive molecules. Computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process. These approaches will help researchers identify new leads that can be further optimized for therapeutic use.
The compound’s role in drug discovery is further underscored by its presence in several patents and literature reports detailing its use as an intermediate in synthesizing complex molecules. This underscores its importance as a tool compound in pharmaceutical research and development.
As our understanding of biological systems continues to evolve, compounds like 2-(4-hydroxyphenyl)acetic acid CAS No 77978735 will remain critical tools for exploring new therapeutic strategies. Their versatility and reactivity make them indispensable for designing molecules that can interact with biological targets in precise ways.
77978-73-5 (2-4-(Methoxycarbonyl)-5-methyl-2-oxo-2,3-dihydro-1H-pyrrol-3-ylacetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)